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Compound of Interest

Compound Name: GSK317354A

Cat. No.: B1672379

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This document provides essential guidance on the safe and compliant disposal of
GSK317354A, a GRK2 inhibitor used in laboratory research. Adherence to these procedures is
vital to minimize environmental impact and ensure a safe working environment.

Chemical and Physical Properties

A clear understanding of the properties of GSK317354A is the first step toward safe handling
and disposal. While a specific Safety Data Sheet (SDS) for this compound is not publicly
available, its basic chemical and physical characteristics have been identified.

Property Value

Chemical Name GSK317354A

Synonyms GSK-317354A; GSK 317354A
CAS Number 874119-13-8

Molecular Formula C25H18FaN6O

Molecular Weight 494.44 g/mol

Physical Form Solid
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Disposal Procedures

Due to the absence of a specific Safety Data Sheet (SDS) for GSK317354A, a conservative
approach to disposal is required, treating the compound as potentially hazardous chemical
waste. The following step-by-step procedures are based on general best practices for the
disposal of research chemicals.

Step 1: Waste Identification and Segregation

o Treat as Hazardous Waste: In the absence of specific data to the contrary, GSK317354A
should be handled and disposed of as hazardous chemical waste.

e Segregate Waste Streams: Do not mix GSK317354A waste with other waste streams. Keep
it in a dedicated, clearly labeled waste container. This includes any contaminated personal
protective equipment (PPE), such as gloves and lab coats, as well as contaminated lab
supplies like pipette tips and vials.

Step 2: Packaging and Labeling

o Use Appropriate Containers: Collect solid GSK317354A waste in a sealable, leak-proof, and
chemically resistant container.

o Label Clearly: The container must be clearly labeled with the words "Hazardous Waste" and
the full chemical name: "GSK317354A". Include the approximate quantity of waste.

Step 3: Storage

» Designated Storage Area: Store the sealed waste container in a designated, well-ventilated,
and secure area away from incompatible materials.

e Secondary Containment: It is best practice to store the primary waste container within a
larger, chemically resistant secondary container to prevent the release of material in case of
a leak.

Step 4: Professional Disposal

» Engage a Certified Vendor: The disposal of GSK317354A must be handled by a licensed
and certified hazardous waste disposal company. Do not attempt to dispose of this chemical

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1672379?utm_src=pdf-body
https://www.benchchem.com/product/b1672379?utm_src=pdf-body
https://www.benchchem.com/product/b1672379?utm_src=pdf-body
https://www.benchchem.com/product/b1672379?utm_src=pdf-body
https://www.benchchem.com/product/b1672379?utm_src=pdf-body
https://www.benchchem.com/product/b1672379?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

through standard laboratory or municipal waste channels.

» Provide Full Disclosure: When arranging for pickup, provide the disposal vendor with all
available information about the compound, including its chemical name, quantity, and any
known or suspected hazards.

e Maintain Records: Keep detailed records of the disposal process, including the name of the
disposal vendor, the date of pickup, and the quantity of waste removed.

Crucially, do not dispose of GSK317354A by flushing it down the drain or discarding it in
regular trash. While specific ecotoxicity data for GSK317354A is not available, similar chemical
compounds have been shown to be toxic to aquatic organisms.[1] Improper disposal can lead
to environmental contamination and potential harm to aquatic ecosystems.

GSK317354A and the GRK2 Signaling Pathway

GSK317354A is an inhibitor of G protein-coupled receptor kinase 2 (GRK2). GRK2 plays a
crucial role in the desensitization of G protein-coupled receptors (GPCRS), which are a large
family of transmembrane receptors that detect molecules outside the cell and activate internal
signal transduction pathways. The following diagram illustrates a simplified workflow of GRK2's
role in GPCR signaling.
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Simplified GRK2 Signaling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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